Cas no 84557-01-7 ( )

• Product Name: &nbsp
• CAS No: 84557-01-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 989462
• PubChem ID: 288200
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6,7,7a-octahydroindene-3a-carboxamide
• 84557-01-7
• NSC-148938
• NSC148938
• octahydro-3ah-indene-3a-carboxamide
• DTXSID90302126
•  

• Inchi： 1S/C10H17NO/c11-9(12)10-6-2-1-4-8(10)5-3-7-10/h8H,1-7H2,(H2,11,12)
• InChI Key： IXEACYAFOAXUIK-UHFFFAOYSA-N
• SMILES： O=C(C12CCCCC1CCC2)N

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų